Cas no 2228986-27-2 (2-(3,5-difluoropyridin-4-yl)butanedioic acid)

• Product Name: 2-(3,5-difluoropyridin-4-yl)butanedioic acid
• CAS No: 2228986-27-2
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 6221154
• PubChem ID: 165684413
• Update Time: 2025-10-31

2-(3,5-difluoropyridin-4-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-4-yl)butanedioic acid
• 2228986-27-2
• EN300-1760550

• Inchi： 1S/C9H7F2NO4/c10-5-2-12-3-6(11)8(5)4(9(15)16)1-7(13)14/h2-4H,1H2,(H,13,14)(H,15,16)
• InChI Key： SPOZGQVROSKTIH-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C(=O)O)CC(=O)O)F

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.5Ų

Additional information on 2-(3,5-difluoropyridin-4-yl)butanedioic acid

2-(3,5-Difluoropyridin-4-yl)butanedioic Acid (CAS No. 2228986-27-2): A Comprehensive Overview

The compound 2-(3,5-difluoropyridin-4-yl)butanedioic acid, identified by the CAS registry number CAS No. 2228986-27-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of butanedioic acids, which are dicarboxylic acids with a four-carbon chain. The presence of the 3,5-difluoropyridin-4-yl substituent introduces unique electronic and structural properties, making it a subject of interest in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of CAS No. 2228986-27-2, allowing researchers to explore its properties in depth. The molecule's structure consists of a pyridine ring substituted with two fluorine atoms at positions 3 and 5, connected via a methylene group to a butanedioic acid backbone. This arrangement imparts a balance of hydrophilicity and hydrophobicity, which is advantageous for applications in drug design and material science.

One of the most promising areas of research involving CAS No. 2228986-27- is its potential as a building block in pharmaceuticals. The compound's ability to form stable metal complexes has been highlighted in recent studies, suggesting its utility in designing drugs targeting metalloenzymes or metalloproteins. Additionally, the fluorine substituents on the pyridine ring enhance the molecule's bioavailability and stability, making it a valuable candidate for drug delivery systems.

In the field of materials science, CAS No. 2228986- has shown potential as a precursor for advanced polymers and coatings. Its dicarboxylic acid functionality allows for easy incorporation into polymer networks, while the pyridine moiety contributes to improved thermal stability and mechanical properties. Researchers have also explored its use in creating stimuli-responsive materials, where the molecule's responsiveness to external factors such as pH or temperature can be leveraged for smart applications.

The synthesis of CAS No. 111111111 typically involves multi-step reactions, including nucleophilic substitutions and oxidative coupling processes. Recent optimizations in these synthetic pathways have significantly improved yield and purity, making large-scale production more feasible. The use of green chemistry principles in these processes has also reduced environmental impact, aligning with global sustainability goals.

From an environmental standpoint, understanding the degradation pathways of CAS No. 11111111 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural environments. This property is particularly important for industries seeking eco-friendly alternatives without compromising performance.

In conclusion, CAS No. 1111111 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.